N-[4-(1,3-benzoxazol-2-yl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide

• IUPAC Name: N-[4-(1,3-benzoxazol-2-yl)phenyl]-3-nitro-4-pyrrolidin-1-ylbenzamide
• InChI: InChI=1S/C24H20N4O4/c29-23(17-9-12-20(21(15-17)28(30)31)27-13-3-4-14-27)25-18-10-7-16(8-11-18)24-26-19-5-1-2-6-22(19)32-24/h1-2,5-12,15H,3-4,13-14H2,(H,25,29)
• InChI Key: XWMXTQCEYAPLGX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=C(C=C(C=C2)C(=O)NC3=CC=C(C=C3)C4=NC5=CC=CC=C5O4)[N+](=O)[O-]
• Molecular Formula: C24H20N4O4
• Molecular Weight: 428.4 g/mol

Description

N-[4-(1,3-benzoxazol-2-yl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide is a chemical compound that has been widely studied for its potential use in scientific research. This compound is also known as BPN14770 and has been found to have various biochemical and physiological effects that make it a promising candidate for further research.

Mechanism of Action

BPN14770 works by inhibiting the activity of phosphodiesterase-4D (PDE4D), an enzyme that plays a role in the regulation of cyclic adenosine monophosphate (cAMP) signaling. By inhibiting PDE4D, BPN14770 increases cAMP levels, which in turn leads to the activation of various signaling pathways that are important for neuronal function and plasticity.
Biochemical and Physiological Effects:
BPN14770 has been found to have various biochemical and physiological effects that make it a promising candidate for further research. It has been shown to improve synaptic plasticity, increase neurogenesis, and reduce neuroinflammation in preclinical models of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of BPN14770 is its specificity for PDE4D, which reduces the risk of off-target effects. However, one of the limitations of BPN14770 is its low solubility, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on BPN14770. One area of interest is its potential use in the treatment of Fragile X syndrome, a genetic disorder that causes intellectual disability and autism spectrum disorders. Another area of interest is its potential use in the treatment of Alzheimer's disease, a neurodegenerative disorder that affects memory and cognitive function. Additionally, further research is needed to optimize the synthesis and formulation of BPN14770 for in vivo use.

Scientific Research Applications

BPN14770 has been found to have potential therapeutic applications in the treatment of various neurological disorders such as Alzheimer's disease, Fragile X syndrome, and autism spectrum disorders. It has been shown to improve cognitive function and memory in preclinical models of these diseases.